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Compound of Interest

Compound Name: ONO-3307

Cat. No.: B1662445 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility challenges with the protease inhibitor ONO-
3307 in aqueous buffers. The information is presented in a question-and-answer format to

directly address common issues.

Frequently Asked Questions (FAQs)
Q1: What is ONO-3307 and what are its basic properties?

ONO-3307 is a synthetic protease inhibitor. It is available as a mesylate salt or a free base.

Understanding the properties of each form is crucial for proper handling and solubilization.

Property ONO-3307 Mesylate ONO-3307 Free Base

Molecular Formula C₁₅H₁₈N₄O₇S₂ C₁₄H₁₄N₄O₄S

Molecular Weight 430.46 g/mol 334.35 g/mol

Appearance White to off-white solid White to off-white solid

Primary Function Protease Inhibitor Protease Inhibitor

Q2: I am having trouble dissolving ONO-3307 directly in my aqueous assay buffer (e.g., PBS,

Tris). Is this expected?
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Yes, this is expected. ONO-3307 has low solubility in purely aqueous solutions. Direct

dissolution in aqueous buffers will likely result in a suspension or failure to dissolve, leading to

inaccurate concentrations in your experiments.

Q3: What is the recommended solvent for preparing a stock solution of ONO-3307?

The recommended solvent for preparing a stock solution of ONO-3307 is dimethyl sulfoxide

(DMSO).[1][2][3] ONO-3307 is readily soluble in DMSO, allowing for the preparation of a high-

concentration stock solution that can then be diluted into your aqueous buffer.

Q4: What is a typical concentration for an ONO-3307 stock solution in DMSO?

A common practice is to prepare a stock solution in the range of 10-50 mM in DMSO. Some

suppliers have noted the possibility of preparing a "mother liquor" at a concentration as high as

40 mg/mL in DMSO.

Q5: How should I store the ONO-3307 powder and my DMSO stock solution?

Powder: Store the solid form of ONO-3307 at -20°C for long-term stability.[1]

DMSO Stock Solution: Aliquot your DMSO stock solution into single-use volumes to avoid

repeated freeze-thaw cycles and store at -80°C for up to one year.[1]

Troubleshooting Guide
This guide addresses specific issues you may encounter when preparing ONO-3307 working

solutions.

Issue 1: My ONO-3307 precipitated out of solution when I diluted my DMSO stock into my

aqueous buffer.

This is a common issue when diluting a compound from a high concentration in an organic

solvent into an aqueous medium where it has lower solubility.

Root Cause: The final concentration of ONO-3307 in your aqueous buffer exceeds its solubility

limit. The percentage of DMSO in the final solution may also be too low to maintain solubility.

Solutions:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.targetmol.com/compound/ono-3307%20mesylate
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.researchgate.net/file.PostFileLoader.html?id=55d7c60a61432517e68b4575&assetKey=AS%3A273836749066240%401442299179275
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.targetmol.com/compound/ono-3307%20mesylate
https://www.targetmol.com/compound/ono-3307%20mesylate
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/product/b1662445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Increase the Final DMSO Concentration: Ensure your final working solution contains a low

but sufficient percentage of DMSO to maintain solubility. A final concentration of 0.1% to 1%

DMSO is generally well-tolerated by most cell-based and enzymatic assays. Always include

a vehicle control (buffer with the same final DMSO concentration) in your experiments.

Decrease the Final ONO-3307 Concentration: You may be working at a concentration that is

above the solubility limit of ONO-3307 in your specific buffer, even with a small amount of

DMSO. Try preparing a serial dilution to determine the highest working concentration that

remains in solution.

Use a Surfactant: For enzymatic assays (not cell-based), adding a non-ionic surfactant like

Tween-20 or Triton X-100 (at a low concentration, e.g., 0.01%) to your aqueous buffer can

help to maintain the solubility of hydrophobic compounds.[4]

Sonication: After diluting the DMSO stock into the aqueous buffer, brief sonication in a water

bath can help to break up any initial precipitates and facilitate dissolution.

Issue 2: My solution appears cloudy or has a slight haze after dilution.

Root Cause: This can indicate the formation of very fine precipitates or an emulsion,

suggesting that the compound is not fully dissolved.

Solutions:

Vortex Thoroughly: Ensure vigorous mixing immediately after diluting the DMSO stock into

the aqueous buffer.

Warm the Solution: Gently warming the solution to 37°C may improve solubility. However, be

cautious about the temperature stability of ONO-3307 and other components in your assay.

Filter the Solution: If the haze persists and you are concerned about its effect on your

experiment (e.g., light scattering in an absorbance-based assay), you can filter the final

working solution through a 0.22 µm syringe filter. Be aware that this may reduce the actual

concentration of your compound if the haze consists of undissolved ONO-3307.

Experimental Protocols
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Recommended Protocol for Preparing ONO-3307 Working Solutions for In Vitro Assays

This is a general recommended protocol based on standard laboratory practices for

compounds with low aqueous solubility. You may need to optimize it for your specific

experimental conditions.

Materials:

ONO-3307 (mesylate or free base)

Anhydrous DMSO

Sterile aqueous buffer (e.g., PBS, Tris-HCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Prepare a 20 mM DMSO Stock Solution:

Calculate the mass of ONO-3307 needed. For ONO-3307 mesylate (MW: 430.46 g/mol ),

this would be 8.61 mg for 1 mL of 20 mM stock.

Add the calculated mass of ONO-3307 to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO.

Vortex thoroughly until the solid is completely dissolved. Gentle warming (to room

temperature if stored at 4°C) may be necessary.

Aliquot and store at -80°C.

Prepare a Working Solution in Aqueous Buffer:
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Determine the final concentration of ONO-3307 and DMSO required for your assay. For

this example, we will prepare a 100 µM working solution with a final DMSO concentration

of 0.5%.

In a sterile tube, add 995 µL of your aqueous buffer.

Add 5 µL of the 20 mM ONO-3307 DMSO stock solution to the buffer.

Immediately vortex the solution vigorously for at least 30 seconds to ensure rapid mixing

and prevent precipitation.

If any cloudiness is observed, you can try brief sonication.

Use this working solution promptly in your experiment.

Quantitative Data Summary
Table 1: Chemical Properties of ONO-3307

Compound Molecular Formula Molecular Weight ( g/mol )

ONO-3307 Mesylate C₁₅H₁₈N₄O₇S₂ 430.46

ONO-3307 Free Base C₁₄H₁₄N₄O₄S 334.35

Table 2: In Vitro Inhibitory Activity of ONO-3307[5][6]

Target Protease Ki Value (µM)

Trypsin 0.048

Thrombin 0.18

Plasma Kallikrein 0.29

Plasmin 0.31

Pancreatic Kallikrein 3.6

Chymotrypsin 47
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ONO-3307 inhibits multiple serine proteases.
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Workflow for preparing ONO-3307 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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